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Introduction
Stearoyl-CoA Desaturase (SCD) is a critical enzyme in lipid metabolism, catalyzing the rate-

limiting step in the biosynthesis of monounsaturated fatty acids (MUFAs) from saturated fatty

acids (SFAs). The ratio of SFAs to MUFAs is vital for cellular membrane fluidity, signal

transduction, and energy storage. Dysregulation of SCD activity has been implicated in various

diseases, including metabolic disorders and neurodegenerative diseases. YTX-465 is a potent

inhibitor of SCD, showing promise in preclinical research. This document provides detailed

application notes and protocols for measuring the inhibition of SCD in a laboratory setting using

YTX-465.

YTX-465: A Potent Inhibitor of SCD
YTX-465 is a small molecule inhibitor of Stearoyl-CoA Desaturase. It has been shown to

effectively inhibit both the yeast homolog, Ole1, and mammalian SCD1.[1][2] Understanding its

potency is crucial for designing effective experiments.
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Target IC50 Organism/System

Ole1 0.039 µM Yeast

SCD1 30.4 µM Not specified

Table 1: Inhibitory Potency of

YTX-465 against Stearoyl-CoA

Desaturase homologs.[1][2]

Signaling Pathway of SCD1 Regulation and
Downstream Effects of Inhibition
SCD1 expression is primarily regulated at the transcriptional level by sterol regulatory element-

binding protein-1c (SREBP-1c) and liver X receptor (LXR). Downstream, the inhibition of SCD1

and the subsequent alteration of the SFA/MUFA ratio can impact multiple signaling pathways,

including the AKT and Wnt/β-catenin pathways, which are crucial for cell proliferation and

survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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